![molecular formula C17H19N3O2 B5465528 2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone](/img/structure/B5465528.png)
2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone is a synthetic compound with potential therapeutic applications in the field of medicine. The compound has been the focus of extensive scientific research due to its unique properties and potential benefits in various areas of medicine.
Mechanism of Action
The mechanism of action of 2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation, tumor growth, and glucose metabolism. Additionally, the compound has been shown to exhibit antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. The compound has been shown to reduce inflammation and tumor growth in animal models. Additionally, the compound has been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models. Furthermore, the compound has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties, which may make it a useful tool in the development of new treatments for these conditions. However, one limitation of using the compound in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on 2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone. One potential direction is the investigation of the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is the investigation of the compound's potential use in the treatment of inflammatory bowel disease. Additionally, the compound's potential use in the treatment of cancer and diabetes may also be explored in future research.
Synthesis Methods
The synthesis of 2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone involves a multi-step process. The first step involves the reaction of cyclohexanone with nitroethane in the presence of ammonium acetate to form a nitroalkene intermediate. The nitroalkene intermediate is then reduced using sodium borohydride to form the corresponding amine. The amine is then reacted with phthalic anhydride and potassium carbonate to form the final product, this compound.
Scientific Research Applications
2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)-1-isoindolinone has been the focus of extensive scientific research due to its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. Additionally, the compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-cyclohexyl-3-hydroxy-3-(1H-imidazol-2-yl)isoindol-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c21-15-13-8-4-5-9-14(13)17(22,16-18-10-11-19-16)20(15)12-6-2-1-3-7-12/h4-5,8-12,22H,1-3,6-7H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COGUKXJFEVLMOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=O)C3=CC=CC=C3C2(C4=NC=CN4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.